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Introduction
Photosystem II (PSII) is a multi-subunit membrane protein complex, essential for oxygenic

photosynthesis, that utilizes light energy to split water, producing molecular oxygen, protons,

and electrons.[1][2][3][4][5] The measurement of the oxygen evolution rate is a direct and

fundamental assessment of PSII activity. This parameter is critical for basic research in plant

physiology and biophysics, as well as in applied fields such as agriculture, biofuel

development, and ecotoxicology. In drug development, assays monitoring PSII activity are

employed to screen for herbicides and to assess the environmental impact of various

compounds.[3]

This document provides detailed protocols for the primary techniques used to measure the rate

of oxygen evolution from isolated PSII-enriched membranes and whole cells. The principal

methods covered include the use of Clark-type oxygen electrodes, optical oxygen sensors

(optodes), and indirect measurement through chlorophyll a fluorescence analysis.
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I. Preparation of PSII-Enriched Thylakoid
Membranes
A common starting material for in vitro PSII activity assays is a preparation of thylakoid

membranes enriched in PSII, often referred to as BBY membranes.

Protocol: Isolation of PSII-Enriched Membranes from
Pea (Pisum sativum)
This protocol is adapted from established methods for preparing highly active PSII membranes.

[6][7]

Materials:

Fresh pea seedlings (14 days old)[7]

Grinding Buffer: 50 mM MES-NaOH (pH 6.0), 400 mM sucrose, 10 mM NaCl, 5 mM MgCl₂

Wash Buffer: 50 mM MES-NaOH (pH 6.0), 150 mM NaCl, 5 mM MgCl₂

Resuspension Buffer: 20 mM MES-NaOH (pH 6.5), 100 mM NaCl, 5 mM MgCl₂, 10 mM

NaHCO₃, 12.5% (v/v) glycerol[1]

Triton X-100 solution (10% w/v)

Cheesecloth, blender, centrifugation equipment

Procedure:

Harvest approximately 40 g of fresh pea leaves and wash them with cold deionized water.

Perform all subsequent steps at 4°C.

Homogenize the leaves in 100 mL of ice-cold Grinding Buffer using a blender with short

bursts.

Filter the homogenate through several layers of cheesecloth to remove large debris.
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Centrifuge the filtrate at 5,000 x g for 10 minutes to pellet the thylakoid membranes.

Discard the supernatant and gently resuspend the pellet in Wash Buffer. Centrifuge again at

5,000 x g for 10 minutes.

Resuspend the washed thylakoid pellet in Resuspension Buffer to a chlorophyll

concentration of approximately 2-3 mg/mL.[8]

Slowly add Triton X-100 solution while stirring to a final concentration of 0.5% (w/v) to

solubilize the membranes. Incubate on ice in the dark for 30 minutes with gentle stirring.

Centrifuge the suspension at 40,000 x g for 30 minutes. The resulting pellet contains the

PSII-enriched membranes.

Carefully discard the supernatant. Resuspend the pellet in a minimal volume of

Resuspension Buffer and determine the chlorophyll concentration.

Store the PSII-enriched membranes at -80°C for long-term use.

II. Measurement Techniques for Oxygen Evolution
Clark-Type Oxygen Electrode (Electrochemical)
The Clark-type oxygen electrode (CTOE) is a widely used amperometric sensor for measuring

dissolved oxygen concentration in a liquid phase.[9][10][11] It consists of a platinum cathode

and a silver anode immersed in a KCl electrolyte, separated from the sample by an oxygen-

permeable Teflon membrane.[11] Oxygen diffuses across the membrane and is reduced at the

cathode, generating a current proportional to the oxygen concentration.[10]

Experimental Protocol:

System Setup: Assemble the Clark-type electrode system, ensuring the Teflon membrane is

intact and there are no air bubbles. Connect the electrode to a water bath to maintain a

constant temperature, as oxygen solubility is temperature-dependent.[11][12][13]

Calibration:
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Zero Point: Add a few crystals of sodium dithionite to the buffer in the reaction chamber to

chemically remove all dissolved oxygen and set the zero point on the control unit.

Air Saturation Point: Replace the deoxygenated buffer with fresh, air-saturated assay

buffer. Stir continuously until a stable signal is achieved. Calibrate this signal to 100% air

saturation (approximately 250-260 µmol O₂/L at 25°C, depending on atmospheric

pressure).[10]

Measurement:

Add the assay buffer (e.g., 2 mL of Resuspension Buffer) and a magnetic stir bar to the

reaction chamber.

Inject the PSII sample (e.g., 10-20 µg chlorophyll equivalent) into the chamber and seal it,

ensuring no air bubbles are trapped.[10]

Record the rate of oxygen consumption in the dark for several minutes to determine the

background respiratory rate.

Add an artificial electron acceptor, such as 2,6-dichloro-p-benzoquinone (DCBQ) or

potassium ferricyanide, to the chamber.[10][14] These are necessary to sustain electron

transport from PSII in isolated preparations.[10]

Illuminate the sample with a light source of known intensity.

Record the increase in oxygen concentration over time. The rate of oxygen evolution is the

slope of this line after correcting for the dark respiration rate.

Express the rate as µmol O₂ per mg chlorophyll per hour (µmol O₂ mg Chl⁻¹ h⁻¹).
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Experimental workflow for measuring PSII oxygen evolution.
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Optical Oxygen Sensors (Optodes)
Optical oxygen sensors, or optodes, are an alternative to Clark-type electrodes. They are

based on the principle of luminescence quenching by molecular oxygen. A luminescent dye is

excited by a light source, and in the absence of oxygen, it emits light of a specific wavelength.

When oxygen is present, it quenches the luminescence in a concentration-dependent manner.

This method offers advantages such as no oxygen consumption and high stability.[9]

Experimental Protocol:

System Setup: Place the optode sensor spot inside a transparent reaction vessel. Connect

the fiber optic cable from the sensor to the meter (e.g., PyroScience FireSting-O2).[15]

Ensure the vessel is placed on a magnetic stirrer and connected to a water bath for

temperature control.[15]

Calibration: Perform a two-point calibration.

0% Oxygen: Prepare an oxygen-free solution by adding sodium sulfite or by bubbling with

nitrogen gas. Immerse the sensor and calibrate the zero point.

100% Air Saturation: Use vigorously stirred, air-saturated water or assay buffer to set the

100% air saturation point.[15]

Measurement:

Add the assay buffer, a magnetic stir bar, and the PSII sample to the reaction vessel as

described for the Clark-type electrode.

Include an artificial electron acceptor (e.g., DCBQ).

Seal the cuvette to prevent gas exchange with the air.[15]

Record the baseline oxygen level in the dark.

Illuminate the sample with a defined light source.
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Monitor the increase in oxygen concentration using the logger software.

Calculate the rate of oxygen evolution from the slope of the oxygen concentration curve

over time and normalize to chlorophyll content.

Chlorophyll a Fluorescence (Indirect)
Chlorophyll a fluorescence provides a non-invasive, indirect measure of PSII activity.[16] The

yield of chlorophyll fluorescence is inversely related to the efficiency of PSII photochemistry.

When PSII reaction centers are "open" (the primary quinone acceptor, Qₐ, is oxidized), the

energy from absorbed light is used for photochemistry, and fluorescence is low. When reaction

centers are "closed" (Qₐ is reduced), the energy cannot be used and is dissipated as

fluorescence.[16][17] The rate constant of the J-P phase increase in the fluorescence transient

is directly proportional to the steady-state rate of oxygen evolution.[18]

Protocol: Measuring Fv/Fm and OJIP Transients

Dark Adaptation: Dark-adapt the sample (e.g., leaf, algal suspension, or isolated thylakoids)

for at least 15-30 minutes. This ensures all PSII reaction centers are open and non-

photochemical quenching is relaxed.[19]

Measurement with a PAM Fluorometer:

F₀ Measurement: Apply a weak measuring beam to determine the minimal fluorescence

level (F₀), when PSII reaction centers are fully open.[19]

Fₘ Measurement: Apply a short (e.g., <1 second), high-intensity pulse of light (saturating

pulse) to transiently close all PSII reaction centers. The maximal fluorescence level (Fₘ) is

recorded.[19]

Calculate Fᵥ/Fₘ: The maximum quantum yield of PSII is calculated as Fᵥ/Fₘ = (Fₘ - F₀) /

Fₘ. For healthy, unstressed samples, this value is typically around 0.83.[16] A decrease in

this value indicates stress or inhibition of PSII.

OJIP Transient Analysis:
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Using a fluorometer capable of high time resolution, record the full fluorescence induction

curve upon illumination of a dark-adapted sample.

The curve shows distinct steps labeled O, J, I, and P. The J-P phase represents the

reduction of the plastoquinone pool.

A decreased rate of the J-P phase rise is a convenient indicator of partial inhibition of

oxygen-evolution activity.[18] The appearance of a dip after the J-level can suggest the

release of manganese from the oxygen-evolving complex.[18]
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III. Data Presentation and Comparison
The choice of technique depends on the specific research question, sample type, and available

equipment.

Parameter
Clark-Type
Electrode

Optical Oxygen
Sensor (Optode)

Chlorophyll
Fluorescence

Principle

Amperometric

detection of O₂

reduction

Luminescence

quenching by O₂

Measurement of light

re-emitted by

chlorophyll

Measurement Type Direct, quantitative Direct, quantitative
Indirect, relative

efficiency

Sample Consumption
Consumes O₂ during

measurement
No O₂ consumption Non-invasive

Typical Rates (PSII

membranes)

500-1500 µmol O₂ mg

Chl⁻¹ h⁻¹[7][14]

Comparable to Clark-

type electrode[15]

Not a direct rate;

Fᵥ/Fₘ ≈ 0.83 in

healthy samples[16]

Advantages
Low cost, robust, well-

established[11]

High stability, no

electrical interference,

no O₂ consumption[9]

[15]

Fast, non-invasive,

provides information

on multiple

photosynthetic

parameters[3][16]

Disadvantages

Prone to electrical

interference, requires

frequent calibration

Higher initial cost

Indirect measurement,

correlation with O₂

evolution can be

complex[17][20]

Applications

In vitro assays with

isolated

chloroplasts/PSII,

dense cell

suspensions

Similar to CTOE, good

for long-term

monitoring and

imaging[21]

Rapid screening, in

vivo stress physiology,

assessing overall PSII

health[3][22]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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